Cas no 6164-78-9 (2,3-Pyrazinedicarboxamide)

• Product Name: 2,3-Pyrazinedicarboxamide
• CAS No: 6164-78-9
• MF: C₆H₆N₄O₂
• MW: 166.13744020462
• CID: 509034
• PubChem ID: 24898679
• Update Time: 2025-04-19

2,3-Pyrazinedicarboxamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarboxamide
• pyrazine-2,3-dicarboxamide
• 2,diamide
• pyrazine 2,3-dicarboxamide
• Pyrazine-2,3-carboxamide
• pyrazine-2,3-diamide
• pyrazine-2,3-dicarboxylic acid diamide
• NS00044233
• AI3-61138
• DB-053958
• 2, diamide
• 2,3-Pyrazinedicarboxylic acid, diamide
• Q27257051
• 2,3-Pyrazinedicarboxamide, 95%
• AKOS017344468
• DTXSID90210656
• UNII-3D1IC3QEXF
• 2,3-DICARBOXAMIDOPYRAZINE
• NSC-93820
• EINECS 228-197-0
• 6164-78-9
• DTXCID20133147
• 3D1IC3QEXF
• 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE [MI]
• SCHEMBL2492969
• AC-907/25014119
• 2,3-PYRAZINEDICARBOXYLIC ACID DIAMIDE
• TZMYZOQDDVSLJU-UHFFFAOYSA-
• NSC93820
• NSC 93820

• MDL： MFCD00006133
• Inchi： 1S/C6H6N4O2/c7-5(11)3-4(6(8)12)10-2-1-9-3/h1-2H,(H2,7,11)(H2,8,12)
• InChI Key： TZMYZOQDDVSLJU-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(N)=O)=NC=CN=1)N

Computed Properties

• Exact Mass: 166.04900
• Monoisotopic Mass: 166.049075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.4434 (rough estimate)
• Melting Point: 248 °C (dec.) (lit.)
• Boiling Point: 294.33°C (rough estimate)
• Flash Point: 302.8°C
• Refractive Index: 1.6700 (estimate)
• PSA: 111.96000
• LogP: 0.07500
• Solubility: Not determined

2,3-Pyrazinedicarboxamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25